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Compound of Interest

Compound Name: Dipyridin-2-yl carbonate

Cat. No.: B130049

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipyridin-2-yl carbonate (DPC) is a versatile reagent widely employed in organic synthesis,
particularly as a condensing agent for the formation of esters and amides.[1][2] Its efficacy in
facilitating these crucial bond-forming reactions has made it a valuable tool in pharmaceutical
research and development and fine chemical manufacturing. This guide provides an in-depth
overview of the safety and handling protocols necessary for the responsible use of Dipyridin-2-
yl carbonate in a laboratory setting. Adherence to these guidelines is critical to ensure the
safety of personnel and the integrity of research.

Hazard Identification and Classification

Dipyridin-2-yl carbonate is classified as a hazardous substance and requires careful
handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:

Signal Word: Warning[3]
Pictogram:
e GHSO07: Exclamation Mark

Hazard Statements:
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e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Dipyridin-2-yl carbonate
is essential for its safe handling and storage.
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Property Value Reference(s)
CAS Number 1659-31-0 [1114]
Molecular Formula C11HsN20s3 [1]
Molecular Weight 216.19 g/mol [4]
Appearance White crystalline powder [1]
Melting Point 90 °C [1][2]
Boiling Point Approximately 351.594 °C [1]
Density 1.307 g/cm3 [1112]
Flash Point 109 °C [1]
Purity Typically =98.0% [1]
UN Number UN2811 [1]
Hazard Class 6.1 [1]
Packing Group 1 [1]

Toxicological Information

As of the latest available data, the chemical, physical, and toxicological properties of Dipyridin-
2-yl carbonate have not been thoroughly investigated. No specific quantitative data such as
LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values are available. Therefore, it
is imperative to handle this compound with a high degree of caution, treating it as a substance
with unknown toxicological effects.

Experimental Protocols and Handling Procedures

Strict adherence to established laboratory safety protocols is mandatory when working with
Dipyridin-2-yl carbonate.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling Dipyridin-2-yl carbonate:
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PPE Category Specification Rationale

Chemical-resistant gloves To prevent skin contact and

Hand Protection o o
(e.g., Nitrile rubber). irritation.

Safety glasses with side- )
To protect against dust

Eye Protection shields or chemical safety )
particles and splashes.
goggles.
) ] To protect personal clothing
Skin and Body Protection Laboratory coat.

and exposed skin.

Use in a well-ventilated area. If
) ) dust is generated, a NIOSH- To prevent inhalation of
Respiratory Protection ) o )
approved respirator for dusts irritating dust particles.

should be used.

General Handling Workflow

The following diagram outlines the standard workflow for handling Dipyridin-2-yl carbonate in

a laboratory setting.
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Preparation
- Don appropriate PPE
- Ensure fume hood is operational

Proceed to

Weighing
- Use a balance in a ventilated enclosure
- Handle with care to avoid dust generation

Proceed to

Solution Preparation
- Slowly add solid to the solvent
- Stir gently to dissolve

Proceed to

Reaction Setup
- Conduct reaction in a fume hood
- Maintain inert atmosphere if required

Proceed to

Work-up
- Follow specific quenching and extraction procedures

Proceed to

Cleanup and Waste Disposal
- Decontaminate glassware
- Dispose of waste in labeled containers

Click to download full resolution via product page

General Laboratory Workflow for Dipyridin-2-yl Carbonate

Detailed Experimental Protocol: Amide Bond Formation

The following is a representative experimental protocol for the use of Dipyridin-2-yl carbonate
in amide bond formation.[5]

Materials:
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e Carboxylic acid (1.0 equiv.)

e Di-2-pyridyl carbonate (1.05 equiv.)[5]

e Amine (1.0 equiv.)

e 4-(Dimethylamino)pyridine (DMAP, 0.1 equiv.)[5]

e Anhydrous dichloromethane (DCM)[5]

o Saturated aqueous sodium bicarbonate solution[5]

e Brine[5]

e Anhydrous sodium sulfate[5]

Procedure:

e To a stirred solution of the carboxylic acid and DMAP in anhydrous DCM, add DPC in one
portion at room temperature under an inert atmosphere.[5]

 Stir the reaction mixture at room temperature for 1-2 hours to form the activated 2-pyridyl
ester.[5]

¢ Add the amine to the reaction mixture.

» Continue stirring until the reaction is complete (monitor by TLC or LC-MS).

e Upon completion, quench the reaction and perform an aqueous work-up.

» Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with
saturated aqueous sodium bicarbonate solution and brine.[5]

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.[5]

» Purify the crude product by an appropriate method (e.g., recrystallization or column
chromatography).
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Storage and Stability

Proper storage of Dipyridin-2-yl carbonate is crucial to maintain its integrity and prevent

hazardous situations.

Parameter Recommendation

Storage Temperature Refrigerator (2-8 °C).[2]

Keep container tightly closed in a dry and well-

Storage Conditions )
ventilated place.

Strong acids, alkaline materials, and oxidizing

Incompatible Materials
agents.

The product is stable under recommended storage conditions.

Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential

hazards.

Spill Response Decision Tree

The following diagram provides a decision-making framework for responding to a Dipyridin-2-
yl carbonate spill.
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Assess Spill Size and Location

Is it a minor spill? Is it a major spill?

Minor Spill Major Spill

(Large quantity, outside of containment)

(Small quantity, contained in fume hood)

Cleanup Procedure:
1. Wear appropriate PPE.
2. Gently sweep or scoop up solid.
3. Place in a sealed container for disposal.
4. Decontaminate the area.

Evacuate the area.
Alert others and contact emergency services.

Click to download full resolution via product page

Spill Response Decision Tree

Spill Cleanup Procedure

For minor spills of solid Dipyridin-2-yl carbonate:

Ensure you are wearing the appropriate PPE.

Gently sweep or scoop the material to avoid generating dust.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent and water.

For major spills, or if you are not trained to handle the situation, evacuate the area and contact
your institution's emergency response team.

Disposal Considerations
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All waste materials containing Dipyridin-2-yl carbonate must be disposed of as hazardous
waste.

o Place waste in a clearly labeled, sealed container.
» Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of Dipyridin-2-yl carbonate down the drain or in regular trash.

Incompatibility and Decomposition

e Incompatible Materials: Strong acids, alkaline substances, and strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, thermal decomposition may
produce carbon monoxide, carbon dioxide, and nitrogen oxides.

Conclusion

Dipyridin-2-yl carbonate is a valuable reagent in chemical synthesis, but its handling requires
a thorough understanding of its potential hazards and the implementation of rigorous safety
protocols. This guide provides a comprehensive framework for the safe use of DPC in a
research environment. By adhering to these guidelines, researchers can minimize risks and
ensure a safe and productive laboratory setting. Always consult the most recent Safety Data
Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dipyridin-2-yl Carbonate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130049#dipyridin-2-yl-carbonate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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